Cas no 122413-32-5 (2-Propanol,1,3-bis[bis(2-pyridinylmethyl)amino]-)

• Product Name: 2-Propanol,1,3-bis[bis(2-pyridinylmethyl)amino]-
• CAS No: 122413-32-5
• MF: C₂₇H₃₀N₆O
• MW: 454.566705226898
• CID: 133517
• PubChem ID: 9875868
• Update Time: 2025-05-17

2-Propanol,1,3-bis[bis(2-pyridinylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,3-bis[bis(2-pyridinylmethyl)amino]-
• 1,3-bis[bis(pyridin-2-ylmethyl)amino]propan-2-ol
• 1,3-Bis[bis(2-pyridylmethyl)amino]-2-propanol solution
• 2-Hydroxy-N,N,N inverted exclamation marka,N inverted exclamation marka-tetrakis(2-pyridylmethyl)-1
• 2-Hydroxy-N,N,N',N'-tetrakis(2-pyridylmethyl)-1,3-propanediamine
• N,N',N'',N'''-tetrakis(2-methylpyridyl)-2-hydroxy-1,3-diaminopropane
• N,N,N',N'-tetrakis(2-pyridylmethyl)-2-hydroxy-1,3-diaminopropane
• N,N,N',N'-tetrakis[(2-pyridyl)methyl]-2-hydroxy-1,3-diaminopropane
• SureCN3165365
• 1 3-BIS[BIS(2-PYRIDYLMETHYL)AMINO]-2-PRO
• 1,3-Bis[bis(2-pyridylmethyl)amino]-2-propanol solution
• 1,3-Bis[bis(2-pyridylmethyl)amino]-2-propanol, 10% solution in 2-propanol
• 1,3-Bis[bis(2-pyridylmethyl)amino]-2-propanol solution purum, >=97.0% (HPLC), 10% in isopropanol
• 122413-32-5
• 1,3-Bis[bis(2-pyridylmethyl)amino]-2-propanol
• J-004800
• DTXSID90432139
• 1,3-bis(bis(pyridin-2-ylmethyl)amino)propan-2-ol
• SCHEMBL3165365
• F96393
• phos-tag
• bis-bisPMAP
• DTXCID90382968

• Inchi： 1S/C27H30N6O/c34-27(21-32(17-23-9-1-5-13-28-23)18-24-10-2-6-14-29-24)22-33(19-25-11-3-7-15-30-25)20-26-12-4-8-16-31-26/h1-16,27,34H,17-22H2
• InChI Key： XLUMWNJFCFABKI-UHFFFAOYSA-N
• SMILES： OC(CN(CC1C=CC=CN=1)CC1C=CC=CN=1)CN(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 454.2484
• Monoisotopic Mass: 454.24810960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 0.817 g/mL at 20 °C(lit.)
• Boiling Point: 643.235°C at 760 mmHg
• Flash Point: 12 °C
• Refractive Index: 1.638
• PSA: 78.27
• LogP: 3.33210

2-Propanol,1,3-bis[bis(2-pyridinylmethyl)amino]- Security Information

• Hazardous Material transportation number：UN 1219 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-36-67
• Safety Instruction： 16-26
• FLUKA BRAND F CODES：2-10
• Hazardous Material Identification：
• Risk Phrases：R11
• Safety Term：S16-26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines

Additional information on 2-Propanol,1,3-bis[bis(2-pyridinylmethyl)amino]-

Compound CAS No. 122413-32-5: 2-Propanol, 1,3-bis[bis(2-pyridinylmethyl)amino]

CAS No. 122413-32-5, commonly referred to as 2-Propanol, 1,3-bis[bis(2-pyridinylmethyl)amino], is a complex organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a propanol backbone substituted with bis(2-pyridinylmethyl)amino groups at the 1 and 3 positions. The presence of pyridine rings introduces interesting electronic properties, making this compound a subject of interest in both academic and industrial research.

The synthesis of 2-Propanol, 1,3-bis[bis(2-pyridinylmethyl)amino] typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The compound's structure allows for various functionalization possibilities, which have been explored in the context of drug delivery systems and catalytic applications.

In terms of physical properties, CAS No. 122413-32-5 exhibits a melting point of approximately -60°C and a boiling point around 95°C under standard conditions. Its solubility in common solvents such as water and ethanol has been extensively studied, with findings indicating moderate solubility that facilitates its use in solution-based reactions.

The latest research on this compound has focused on its potential as a precursor for advanced materials. For instance, studies have demonstrated that 2-Propanol, 1,3-bis[bis(2-pyridinylmethyl)amino] can be used as a building block for constructing metal-organic frameworks (MOFs). These frameworks are highly porous and exhibit exceptional stability, making them ideal candidates for gas storage and separation applications.

Beyond materials science, this compound has also shown promise in the field of medicinal chemistry. Recent investigations have highlighted its ability to act as a chelating agent for metal ions, which could be exploited in the development of novel contrast agents for magnetic resonance imaging (MRI). Additionally, its role as an intermediate in the synthesis of bioactive molecules has been explored, with preliminary results suggesting potential applications in anticancer drug design.

The electronic properties of CAS No. 122413-32-5 have been thoroughly analyzed using computational chemistry techniques. These studies reveal that the compound exhibits a conjugated system due to the pyridine rings, which enhances its ability to participate in π-π interactions. This characteristic is particularly valuable in designing self-assembled monolayers (SAMs) for biosensor applications.

In conclusion, Compound CAS No. 122413-32-5, or 2-Propanol, 1,3-bis[bis(2-pyridinylmethyl)amino], stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry and materials science.